Cas no 300692-24-4 ((1H-Imidazol-2-yl)methanediol)

• Product Name: (1H-Imidazol-2-yl)methanediol
• CAS No: 300692-24-4
• MF: C₄H₆N₂O₂
• MW: 114.102640628815
• CID: 6838115
• PubChem ID: 54195708
• Update Time: 2025-02-19

(1H-Imidazol-2-yl)methanediol Chemical and Physical Properties

Names and Identifiers

• 300692-24-4
• (1H-Imidazol-2-yl)methanediol
• AKOS006377392
• SCHEMBL2887479

• Inchi： 1S/C4H6N2O2/c7-4(8)3-5-1-2-6-3/h1-2,4,7-8H,(H,5,6)
• InChI Key： PLQNDYUMLMVFCX-UHFFFAOYSA-N
• SMILES： OC(C1=NC=CN1)O

Computed Properties

• Exact Mass: 114.042927438Da
• Monoisotopic Mass: 114.042927438Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 69.1Ų